Methyl (S)-pyrrolidin-3-YL-acetate hcl

Specification

• CAS No.: 1024038-33-2
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• IUPAC Name: methyl 2-[(3S)-pyrrolidin-3-yl]acetate;hydrochloride
• Standard InChI: InChI=1S/C7H13NO2.ClH/c1-10-7(9)4-6-2-3-8-5-6;/h6,8H,2-5H2,1H3;1H/t6-;/m0./s1
• Standard InChI Key: ZDVXNHFLFAPGGA-RGMNGODLSA-N
• Isomeric SMILES: COC(=O)C[C@@H]1CCNC1.Cl
• SMILES: COC(=O)CC1CCNC1.Cl
• Canonical SMILES: COC(=O)CC1CCNC1.Cl

Introduction

Methyl (S)-pyrrolidin-3-YL-acetate HCl is a chiral compound, which means it has optical properties due to its asymmetric carbon atom. This compound is a hydrochloride salt of the methyl ester of (S)-pyrrolidine-3-acetic acid. Despite the specific focus on the (S)-enantiomer, detailed information is more readily available for its (R)-counterpart, which shares similar chemical properties but differs in its stereochemistry.

Synthesis and Preparation

The synthesis of Methyl (S)-pyrrolidin-3-YL-acetate HCl involves several steps, starting from the appropriate (S)-pyrrolidine derivative. A common method involves the hydrolysis of a protected pyrrolidine derivative followed by esterification and then conversion to the hydrochloride salt. For example, starting with (S)-2-(1-(tert-butoxycarbonyl)pyrrolidin-3-yl)acetic acid, one would first remove the protecting group using hydrochloric acid, then convert the resulting acid to its methyl ester, and finally form the hydrochloride salt.

Biological and Pharmaceutical Applications

While specific information on Methyl (S)-pyrrolidin-3-YL-acetate HCl is limited, compounds with similar structures are often explored for their potential biological activities. For instance, pyrrolidine derivatives are studied for various pharmacological applications, including as agonists for beta 3 adrenergic receptors, which could be relevant in treating conditions like obesity and diabetes.

Safety and Handling

Methyl (S)-pyrrolidin-3-YL-acetate HCl is classified with hazard statements such as H302 (harmful if swallowed), H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). It requires careful handling and storage, following appropriate safety protocols.

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation